Cas no 2313-14-6 (4,7,10,13,16-Docosapentaenoicacid)

• Product Name: 4,7,10,13,16-Docosapentaenoicacid
• CAS No: 2313-14-6
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 272274
• PubChem ID: 5282848
• Update Time: 2025-04-19

4,7,10,13,16-Docosapentaenoicacid Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Docosapentaenoicacid
• 4,7,10,13,16-Docosapentaenoic acid (all-cis)
• (4E,7E,10E,13E,16E)-docosa-4,7,10,13,16-pentaenoic acid
• 4,7,10,13,16-Docosapentaenoic acid (all-cis)1000µg
• 4,7,10,13,16-Docosapentaenoicacid, (4Z,7Z,10Z,13Z,16Z)-
• 4Z,7Z,10Z,13Z,16Z-Docosapentaenoic acid
• AG-E-67197
• all-cis-4,7,10,13,16-docosapentaenoic acid
• cis-4,7,10,13,16-docosapentaenoic acid
• CTK1A4905
• CTK1A5509
• docosa-4c,7c,10c,13c,16c-pentaenoic acid
• docosapentaenoic acid
• 4,7,10,13,16-Docosapentaenoic acid
• HY-126355
• LMFA01030182
• AKOS040732309
• CS-0102939
• SODIUMPENTAMETHYLCYCLOPENTADIENIDE
• SCHEMBL278617
• CHEBI:165466
• Docosa-4,7,10,13,16-pentaenoic acid
• 2313-14-6

• Inchi： 1S/C22H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10,12-13,15-16,18-19H,2-5,8,11,14,17,20-21H2,1H3,(H,23,24)/b7-6+,10-9+,13-12+,16-15+,19-18+
• InChI Key： AVKOENOBFIYBSA-GUTOPQIJSA-N
• SMILES： OC(CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 330.25602
• Monoisotopic Mass: 330.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 6.9

Experimental Properties

• Density: 0.932
• Boiling Point: 443.8°Cat760mmHg
• Flash Point: 340.5°C
• Refractive Index: 1.509
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids